Cas no 17642-74-9 (1,3-Oxathiolane, 2-methyl-)
1,3-Oxathiolane, 2-methyl- structure
Product Name:1,3-Oxathiolane, 2-methyl-
CAS No:17642-74-9
MF:C4H8OS
MW:104.170720100403
CID:1363215
PubChem ID:519463
Update Time:2025-04-20
1,3-Oxathiolane, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Oxathiolane, 2-methyl-
- 2-methyl-1,3-oxathiolane
- SCHEMBL761661
- DTXSID60334035
- QNNPPEKCYFEVCF-UHFFFAOYSA-N
- 17642-74-9
- 2-Methyl-1,3-oxothiolane
-
- Inchi： 1S/C4H8OS/c1-4-5-2-3-6-4/h4H,2-3H2,1H3
- InChI Key： QNNPPEKCYFEVCF-UHFFFAOYSA-N
- SMILES： S1CCOC1C
Computed Properties
- Exact Mass: 104.02964
- Monoisotopic Mass: 104.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
1,3-Oxathiolane, 2-methyl- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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